Cas no 7134-11-4 (Benzenesulfonic acid,4-hydroxy-3-methoxy-)

• Product Name: Benzenesulfonic acid,4-hydroxy-3-methoxy-
• CAS No: 7134-11-4
• MF: C₇H₈O₅S
• MW: 204.200421333313
• MDL: MFCD07371360
• CID: 579367
• PubChem ID: 4874
• Update Time: 2025-10-30

Benzenesulfonic acid,4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-3-methoxy-
• POTASSIUM GUAIACOLSULFONATE HEMIHYDRATE
• 1-Hydroxy-2-methoxy-benzol-4-sulfonsaeure
• 4-hydroxy-3-methoxy-benzenesulfonic acid
• 4-Hydroxy-3-methoxy-benzolsulfonsaeure
• guaiacol-4-sulfonic acid
• Guaiacolsulfonic Acid Potassium Salt 4-Hydroxy-3-methoxybenzenesulfonic Acid Potassium Salt Potassium 4-Hydroxy-3-methoxybenzenesulfonate
• GUAIACOLSULFONIC ACID POTASSIUM SALT HEMIHYDRATE
• Guajakol-4-sulfonsaeure
• POTASSIUM GUAIACOLSULFONATE
• SCHEMBL1802443
• CS-0043379
• A901249
• Q5613302
• DTXSID80991669
• QDRCGSIKAHSALR-UHFFFAOYSA-N
• Guajacol-5-sulfosaure
• NS00044222
• SULFOGAIACOL [WHO-DD]
• EINECS 230-434-8
• 7134-11-4
• 4-hydroxy-3-methoxybenzenesulfonic acid
• 4-hydroxy-3-methoxybenzene-1-sulfonic acid
• 4-hydroxy-3-methoxybenzenesulfonicacid
• AKOS028108444
• CHEBI:85537
• Sulfogaiacol [INN]
• 6L00O0WHZR
• Guaiacolsulfonate
• 4-guaiacolsulfonic acid
• 4-Hydroxy-3-methoxybenzenesulphonic acid
• UNII-6L00O0WHZR
• HY-23034
• Benzenesulfonic acid, 4-hydroxy-3-methoxy-
• Sulfogaiacol
• CHEMBL2110990
• Guaiacolsulfonic acid

• MDL： MFCD07371360
• Inchi： 1S/C7H8O5S/c1-12-7-4-5(13(9,10)11)2-3-6(7)8/h2-4,8H,1H3,(H,9,10,11)
• InChI Key： QDRCGSIKAHSALR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 259.97600
• Monoisotopic Mass: 204.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.3

Experimental Properties

• Color/Form: Not available
• PSA: 104.27000
• LogP: 1.32140
• Solubility: Not available

Benzenesulfonic acid,4-hydroxy-3-methoxy- Security Information

• Safety Instruction： S22; S24/25

Additional information on Benzenesulfonic acid,4-hydroxy-3-methoxy-

Benzenesulfonic Acid, 4-Hydroxy-3-Methoxy- (CAS No. 7134-11-4)

Benzenesulfonic acid, 4-hydroxy-3-methoxy-, also known by its CAS number 7134-11-4, is a significant organic compound with a diverse range of applications in various fields. This compound is characterized by its benzene ring structure, which is substituted with hydroxyl (-OH), methoxy (-OCH₃), and sulfonic acid (-SO₃H) groups. The presence of these functional groups imparts unique chemical properties, making it a versatile molecule in both academic and industrial settings.

Recent advancements in the synthesis and characterization of benzenesulfonic acid derivatives have shed light on their potential applications in material science, pharmaceuticals, and environmental chemistry. For instance, researchers have explored the use of this compound as a precursor for the development of advanced materials such as polyelectrolytes and ion-exchange resins. Its sulfonic acid group provides excellent ion-exchange capabilities, making it an ideal candidate for water treatment applications.

In the pharmaceutical industry, 4-hydroxy-3-methoxybenzenesulfonic acid has been studied for its potential as a bioactive compound. The hydroxyl and methoxy groups contribute to its antioxidant properties, which are crucial in the development of drugs targeting oxidative stress-related diseases. Recent studies have demonstrated its ability to scavenge free radicals, thereby reducing oxidative damage to cellular components.

The structure of this compound plays a pivotal role in determining its reactivity and functionality. The sulfonic acid group is highly acidic due to the resonance stabilization provided by the benzene ring, making it a strong proton donor. This property is exploited in various chemical reactions, such as nucleophilic aromatic substitution and condensation reactions. The hydroxyl and methoxy groups further enhance the molecule's versatility by providing additional sites for chemical modification.

From an environmental perspective, understanding the fate and transport of benzenesulfonic acids in natural systems is critical for assessing their impact on ecosystems. Recent research has focused on the degradation pathways of this compound under various environmental conditions, including microbial activity and photodegradation. These studies have revealed that the sulfonic acid group facilitates biodegradation, reducing the compound's persistence in the environment.

In conclusion, Benzenesulfonic acid, 4-hydroxy-3-methoxy- (CAS No. 7134-11-4) is a multifaceted compound with promising applications across multiple disciplines. Its unique combination of functional groups makes it a valuable tool in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.